Methyl 6-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate

• IUPAC Name: methyl 6-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate
• InChI: InChI=1S/C9H9NO2S2/c1-12-9(11)8-5(4-10)7-6(14-8)2-3-13-7/h2-3H,4,10H2,1H3
• InChI Key: IQBDEWATUNHYDL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C=CS2)CN
• Molecular Formula: C9H9NO2S2
• Molecular Weight: 227.3 g/mol

Description

Thienothiophene (TT) is an annulated ring of two thiophene rings with a stable and electron-rich structure. Thienothiophenes fully represent the planar system, which can drastically alter or improve the fundamental properties of organic, π-conjugated materials when included into a molecular architecture.

Synthesis Analysis

Thienothiophenes can be synthesized through various methods. For instance, polymers based on thiophene armed triazine and different thiophene derivatives including thiophene (Th), thieno[3,2-b]thiophene (TT), dithieno[3,2-b:20,30-d]thiophene (DTT) or thieno[20,3’:4,5]thieno[3,2-b] thieno[2,3-d]thiophene (TTTT) are synthesized through a Stille coupling reaction.

Molecular Structure Analysis

The molecular structure of thienothiophenes is characterized by a planar system, which can drastically alter or improve the fundamental properties of organic, π-conjugated materials when included into a molecular architecture.

Chemical Reactions Analysis

Thienothiophenes can undergo various chemical reactions. For instance, they can participate in Stille coupling reactions.

Physical And Chemical Properties Analysis

Thienothiophenes have unique physical and chemical properties. For instance, they can absorb in the near-infrared region with extremely high molar extinction coefficients, due to the extension of π-conjugation by fusion of the thieno[3,2-b]thiophene moiety.

Future Directions

Thienothiophenes have many applications in various fields, including pharmaceutical and optoelectronic properties. Future research could focus on exploring these applications further and developing new synthesis methods for thienothiophenes.